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Compound of Interest

Compound Name: Red-CLA

Cat. No.: B3030312

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Red-CLA
chemiluminescent probe for the detection and quantification of superoxide (Oz¢~), a key
reactive oxygen species (ROS) implicated in cellular oxidative stress. This document details the
probe's mechanism of action, presents available quantitative data, and offers generalized
experimental protocols. Additionally, it provides visualizations of the probe's function and its
potential application in relevant signaling pathways.

Introduction to Red-CLA

Red-CLA is a chemiluminescent probe designed for the sensitive detection of superoxide
radicals. Derived from coelenterazine, Red-CLA offers a long-wavelength emission at
approximately 610 nm upon reaction with Oz¢~, which minimizes interference from
autofluorescence in biological samples.[1] Its high signal-to-noise ratio and specificity for
superoxide make it a valuable tool for studying oxidative stress in various cellular models.

Chemical and Physical Properties of Red-CLA
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Property Value

Chemical Formula CsoHs51N709S2

4-[2-[4-[4-(3-hydroxy-2-methylimidazo[1,2-
alpyrazin-6-
yl)phenoxy]butanoylamino]ethylsulfamoyl]-2-(3-
IUPAC Name oxa-23-aza-9-
azoniaheptacyclo[17.7.1.15,°.02,17.04,15.023,27.013,
28|octacosa-1(27),2(17),4,9(28),13,15,18-

heptaen-16-yl)benzenesulfonate

Molar Mass 958.1 g/mol
Appearance Gray to dark purple to black powder/crystal
Chemiluminescence Emission Max ~610 nm[1]

Mechanism of Action

The chemiluminescence of Red-CLA is triggered by its specific reaction with superoxide
anions. This reaction leads to the formation of an unstable dioxetanone intermediate. The
subsequent decomposition of this intermediate results in an electronically excited product that,
upon relaxation to its ground state, emits light in the red region of the spectrum.
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Experimental Workflow

1. Culture Cells

2. Load Cells with Red-CLA

3. Induce Oxidative Stress
(e.g., with PMA or Antimycin A)

4. Measure Chemiluminescence
(610 nm)

5. Analyze Data
(Normalize and Compare to Controls)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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